Levamisole hydrochloride Levamisole hydrochloride Levamisole hydrochloride is the orally bioavailable hydrochloride salt of the synthetic imidazothiazole derivative levamisole with anthelminthic and immunostimulating activities. In immunosuppressed states, levamisole may restore immune function by: 1) stimulating antibody formation, 2) stimulating T-cell activation and proliferation, 3) potentiatiating monocyte and macrophage phagocytosis and chemotaxis and 4) increasing neutrophil mobility, adherence, and chemotaxis. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).
Brand Name: Vulcanchem
CAS No.: 16595-80-5
Catalog No.: VC000919
InChI: InChI=1S/C11H12N2S.ClH/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10;/h1-5,10H,6-8H2;1H/t10-;/m1./s1
SMILES: C1CSC2=NC(CN21)C3=CC=CC=C3.Cl
Molecular Formula: C11H13ClN2S
Molecular Weight: 240.749

Levamisole hydrochloride

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CAS No.: 16595-80-5

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Catalog No.: VC000919

Molecular Formula: C11H13ClN2S

Molecular Weight: 240.749

Purity: > 98%

Levamisole hydrochloride - 16595-80-5

CAS No. 16595-80-5
Product Name Levamisole hydrochloride
IUPAC Name (6S)-6-phenyl-2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazole;hydrochloride
Synonyms 16595-80-5; Levamisole HCl; Ergamisol; Tramisol; Tramisole
Molecular Formula C11H13ClN2S
Molecular Weight 240.749
InChI InChI=1S/C11H12N2S.ClH/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10;/h1-5,10H,6-8H2;1H/t10-;/m1./s1
InChIKey LAZPBGZRMVRFKY-HNCPQSOCSA-N
SMILES C1CSC2=NC(CN21)C3=CC=CC=C3.Cl
Appearance Solid powder
Purity > 98%
Description Levamisole hydrochloride is the orally bioavailable hydrochloride salt of the synthetic imidazothiazole derivative levamisole with anthelminthic and immunostimulating activities. In immunosuppressed states, levamisole may restore immune function by: 1) stimulating antibody formation, 2) stimulating T-cell activation and proliferation, 3) potentiatiating monocyte and macrophage phagocytosis and chemotaxis and 4) increasing neutrophil mobility, adherence, and chemotaxis. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).
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